Cas no 790626-46-9 (2-(2,6-dimethylmorpholin-4-yl)acetonitrile)

• Product Name: 2-(2,6-dimethylmorpholin-4-yl)acetonitrile
• CAS No: 790626-46-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD09373421
• CID: 555227
• PubChem ID: 16227891
• Update Time: 2025-05-23

2-(2,6-dimethylmorpholin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineacetonitrile,2,6-dimethyl-
• 4-Morpholineacetonitrile,2,6-dimethyl-(9CI)
• 2-(2,6-dimethylmorpholin-4-yl)acetonitrile
• 790626-46-9
• CS-0244181
• Z168887004
• AKOS016895269
• AKOS000118116
• SCHEMBL23638497
• EN300-27319
• (2,6-dimethylmorpholin-4-yl)acetonitrile
• 2-(2,6-Dimethylmorpholino)acetonitrile

• MDL： MFCD09373421
• Inchi： 1S/C8H14N2O/c1-7-5-10(4-3-9)6-8(2)11-7/h7-8H,4-6H2,1-2H3
• InChI Key： PPVYBUDZLWUTPP-UHFFFAOYSA-N
• SMILES： O1C(C)CN(CC#N)CC1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-(2,6-dimethylmorpholin-4-yl)acetonitrile

Research Brief on 2-(2,6-dimethylmorpholin-4-yl)acetonitrile (CAS: 790626-46-9) and Its Applications in Chemical Biology and Pharmaceutical Research

2-(2,6-dimethylmorpholin-4-yl)acetonitrile (CAS: 790626-46-9) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This morpholine derivative serves as a versatile building block in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various disease pathways. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors and GPCR modulators, with several research groups exploring its utility in fragment-based drug discovery approaches.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized 2-(2,6-dimethylmorpholin-4-yl)acetonitrile to introduce critical structural elements that enhanced both potency and selectivity of their lead compounds. The dimethylmorpholine moiety was found to contribute significantly to improved pharmacokinetic properties, particularly in terms of metabolic stability and membrane permeability.

In parallel developments, pharmaceutical companies have been investigating this compound for its potential in central nervous system (CNS) drug development. The morpholine scaffold's ability to modulate blood-brain barrier penetration makes 2-(2,6-dimethylmorpholin-4-yl)acetonitrile particularly valuable for neurological targets. Recent patent filings (WO2023051234A1, 2023) describe its incorporation into dopamine receptor partial agonists with potential applications in Parkinson's disease and schizophrenia treatment.

Synthetic methodology research has also advanced significantly regarding this compound. A 2024 publication in Organic Process Research & Development detailed an improved, scalable synthesis route for 2-(2,6-dimethylmorpholin-4-yl)acetonitrile that achieves >95% yield while reducing hazardous byproducts. This process innovation addresses previous manufacturing challenges and could facilitate broader adoption in industrial pharmaceutical production.

From a structural perspective, crystallographic studies have revealed interesting conformational properties of the dimethylmorpholine ring system when incorporated into larger molecular frameworks. These findings, published in Acta Crystallographica Section E (2023), provide valuable insights for structure-activity relationship (SAR) optimization in drug design programs utilizing this building block.

Looking forward, the compound's unique combination of synthetic accessibility and structural features positions it as a promising candidate for continued exploration in multiple therapeutic areas. Ongoing research is investigating its potential in developing covalent inhibitors and PROTAC molecules, leveraging the acetonitrile functionality for targeted protein degradation strategies. The pharmaceutical industry's growing interest in this chemical space suggests that 2-(2,6-dimethylmorpholin-4-yl)acetonitrile will remain an important tool in medicinal chemistry for the foreseeable future.